![molecular formula C19H26N2O2S B5155930 (3'R*,4'R*)-1'-(1-benzothien-2-ylmethyl)-1,4'-bipiperidine-3',4-diol](/img/structure/B5155930.png)
(3'R*,4'R*)-1'-(1-benzothien-2-ylmethyl)-1,4'-bipiperidine-3',4-diol
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Overview
Description
(3'R*,4'R*)-1'-(1-benzothien-2-ylmethyl)-1,4'-bipiperidine-3',4-diol, also known as BZT-1, is a synthetic compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential as a medication for the treatment of various neurological and psychiatric disorders. In
Mechanism of Action
(3'R*,4'R*)-1'-(1-benzothien-2-ylmethyl)-1,4'-bipiperidine-3',4-diol works by inhibiting the reuptake of dopamine, serotonin, and norepinephrine, which increases the levels of these neurotransmitters in the brain. This leads to an increase in mood, motivation, and energy levels. This compound has also been shown to have an effect on the activity of GABA, which is involved in the regulation of anxiety and stress.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which can lead to an increase in mood, motivation, and energy levels. This compound has also been shown to decrease the levels of GABA in the brain, which can lead to a decrease in anxiety and stress.
Advantages and Limitations for Lab Experiments
(3'R*,4'R*)-1'-(1-benzothien-2-ylmethyl)-1,4'-bipiperidine-3',4-diol has a number of advantages for lab experiments. It is a well-studied compound with a known mechanism of action, which makes it a useful tool for studying the regulation of neurotransmitters in the brain. This compound is also relatively easy to synthesize, which makes it readily available for use in experiments.
One limitation of this compound is that it has a high affinity for the dopamine transporter, which can lead to potential side effects and toxicity. Another limitation is that this compound has a short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are a number of future directions for the study of (3'R*,4'R*)-1'-(1-benzothien-2-ylmethyl)-1,4'-bipiperidine-3',4-diol. One area of research is the development of new derivatives of this compound that have a higher selectivity for the dopamine transporter and lower toxicity. Another area of research is the study of the long-term effects of this compound on neurotransmitter regulation and behavior. Additionally, this compound could be studied in combination with other medications for the treatment of various neurological and psychiatric disorders.
Synthesis Methods
The synthesis of (3'R*,4'R*)-1'-(1-benzothien-2-ylmethyl)-1,4'-bipiperidine-3',4-diol involves several steps, including the reaction of 2-aminobenzothiophene with benzyl bromide to form 2-(benzylthio)aniline. This compound is then reacted with acetic anhydride to form 1-acetyl-2-(benzylthio)aniline. The final step involves the reaction of this compound with 1,4-dibromobutane to form this compound.
Scientific Research Applications
(3'R*,4'R*)-1'-(1-benzothien-2-ylmethyl)-1,4'-bipiperidine-3',4-diol has been studied for its potential as a medication for the treatment of various neurological and psychiatric disorders, including depression, anxiety, and addiction. It has been shown to have a high affinity for the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. This compound has also been shown to have an effect on other neurotransmitters, including serotonin and norepinephrine.
properties
IUPAC Name |
(3R,4R)-1-(1-benzothiophen-2-ylmethyl)-4-(4-hydroxypiperidin-1-yl)piperidin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O2S/c22-15-5-9-21(10-6-15)17-7-8-20(13-18(17)23)12-16-11-14-3-1-2-4-19(14)24-16/h1-4,11,15,17-18,22-23H,5-10,12-13H2/t17-,18-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAUFNQVEMGFHFV-QZTJIDSGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)C2CCN(CC2O)CC3=CC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@H]([C@@H]1N2CCC(CC2)O)O)CC3=CC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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